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Compound of Interest

Compound Name: 2,3,4-Trichloroanisole

An in-depth technical guide on 2,3,4-Trichloroanisole (CAS: 54135-80-7), prepared for
researchers, scientists, and drug development professionals.

Introduction

2,3,4-Trichloroanisole (2,3,4-TCA) is a chlorinated aromatic organic compound belonging to
the family of trichloroanisoles. While its isomer, 2,4,6-trichloroanisole, is extensively studied as
a primary compound responsible for "cork taint" in wine, 2,3,4-TCA is less characterized.[1] It is
identified as an intermediate in the synthesis of some methoxy-polychlorobiphenyls.[2] This
guide provides a comprehensive overview of the available technical information for 2,3,4-
Trichloroanisole, including its chemical properties, synthesis, analytical methods, and a
review of its toxicological profile, drawing comparisons to more studied isomers where
necessary.

Chemical and Physical Properties

2,3,4-Trichloroanisole is described as a colorless to pale yellow liquid or a white crystalline
solid.[1][3] It possesses a characteristic musty, moldy odor detectable at very low
concentrations.[1] It is poorly soluble in water but shows good solubility in organic solvents.[1]

[4]

Table 1: Chemical Identifiers and Nomenclature
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Identifier

CAS Number

Value

54135-80-7[2]

Molecular Formula

C7HsCIz0[2]

IUPAC Name 1,2,3-Trichloro-4-methoxybenzene[5]
1-Methoxy-2,3,4-trichlorobenzene, Benzene,
Synonyms .
1,2,3-trichloro-4-methoxy-[1]
InChl Key FRQUNVLMWIYOLV-UHFFFAQYSA-N[1]

| Canonical SMILES | COC1=C(C(=C(C=C1)CI)CI)CI |

Table 2: Physicochemical Properties

Property Value Source
Molecular Weight 211.47 g/mol [2]
Melting Point 60 - 62 °C [3]
69 °C [4]
Boiling Point 261.6 °C (estimated) [4]
Water Solubility 108 m'g/L @25°c [4]
(experimental)
logP (o/w) 3.740 [4]
Vapor Pressure 0.023 mmHg @ 25 °C [4]

| Purity | 98+% to 99% |[3][6] |

Synthesis and Formation

While detailed experimental protocols are not abundant in the literature, 2,3,4-

Trichloroanisole can be synthesized from precursor compounds. One documented route

involves the reaction of 1,2,3,4-Tetrachlorobenzene with Sodium Methoxide.[7]
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A more conventional laboratory synthesis would involve the methylation of the corresponding
phenol, 2,3,4-trichlorophenol. This reaction, a Williamson ether synthesis, is a common method
for preparing ethers.

2,3,4-Trichlorophenol Base (e.g., NaOH, K2CO3)

Deprdtonation

Trichlorophenoxide Intermediate Methylating Agent (e.g., CH3I, (CH3)2S04)

SN2 Reaction

2,3,4-Trichloroanisole

Salt Byproduct (e.g., Nal)

> Depolarization (Signal)
Odorant Receptor (GPCR) CUVALBS]
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10 mL Water/Wine Sample

'

Add to 20 mL Vial
+ NacCl + Internal Std

'

Equilibrate at 35°C

'

HS-SPME Extraction
(PDMS/DVB Fiber, 30 min)

:

Thermal Desorption
(GC Inlet, 260°C)

'

GC Separation
(HP-5ms column)

y

MS/MS Detection
(MRM Mode)

Data Analysis &
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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